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Preventing the retraction of Entellan from the
edges of the coverslip.
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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768

Technical Support Center: Coverslipping with
Entellan

This technical support center provides troubleshooting guidance and frequently asked
guestions to help researchers, scientists, and drug development professionals prevent the
retraction of Entellan mounting medium from the edges of the coverslip.

Troubleshooting Guide: Preventing Entellan
Retraction

Issue: Entellan is pulling back from the edges of the coverslip after mounting.

This common issue can compromise the quality and longevity of your mounted specimens.
Follow this step-by-step guide to diagnose and resolve the problem.
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Potential Cause Recommended Solution

The most common cause of retraction is an
inadequate amount of Entellan. The space
between the slide and the coverslip must be
completely filled.[1] Solution: Apply a sufficient
insufficient Mounting Medium volume of Entellan to the slide or coverslip. A
general guideline is to apply a thin line of the
medium along the length of the coverslip,
approximately 5mm from the edge.[2] The exact
amount will vary depending on the size of the

coverslip and the thickness of the tissue section.

If Entellan is too viscous, it may not flow evenly
to the edges of the coverslip. Conversely, if it
has been over-diluted with xylene, it can be too
thin and retract upon drying. Solution: Check the
viscosity of your Entellan. It should flow readily

Incorrect Viscosity from the applicator. If it is too thick, you can add
a small amount of xylene to achieve the desired
consistency.[3] Be cautious not to over-dilute.
Ensure the bottle is recapped immediately after
use to prevent solvent evaporation and

thickening.

Entellan is a xylene-based mounting medium
and is not compatible with water or alcohol.[3][4]
Any residual moisture on the slide can prevent
proper adhesion and lead to retraction. Solution:
Incomplete Dehydration of Specimen Ensure the specimen is thoroughly dehydrated
through a series of graded alcohols and cleared
with xylene immediately before coverslipping.[4]
The slide should appear clear, with no milky or

cloudy areas.

Improper Coverslipping Technique The way the coverslip is applied can introduce
issues that lead to retraction. Solution: Place
one edge of the coverslip onto the slide and

slowly lower it at an angle, allowing the Entellan
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to spread evenly and push out any air bubbles.
[5][6] Avoid dropping the coverslip flat onto the
slide.

Trapped air bubbles can create voids that may
contribute to the appearance of retraction at the
edges.[1][7] Solution: Use a gentle and steady
Air Bubbles hand when applying the coverslip to minimize
the introduction of air bubbles.[5] If bubbles do
form, you can gently press on the coverslip with

forceps to guide them to the edge.

Low humidity and high temperatures can
accelerate the drying of Entellan, which may
contribute to retraction if the medium is not able
to spread fully before setting. Solution: Perform

Environmental Factors coverslipping in a well-ventilated area with
moderate temperature and humidity. Avoid
placing freshly coverslipped slides in a hot oven
or on a slide warmer until the Entellan has fully
set.

Frequently Asked Questions (FAQs)

Q1: How much Entellan should | use for a standard 24x50 mm coverslip?

While there is no exact prescribed volume, a common technique is to apply a continuous line of
Entellan along the length of the coverslip, about 5 mm from the edge.[2] The goal is to use
enough medium to completely fill the space under the coverslip without significant excess
leaking out.[1]

Q2: My Entellan seems very thick. Can | dilute it?

Yes, if your Entellan has become too viscous, you can dilute it by adding a small amount of
xylene.[3] Add the xylene drop by drop and mix gently until you reach a consistency that flows
easily. Avoid over-diluting, as this can also lead to retraction.

Q3: What is the difference between "Entellan” and "Entellan new"?
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"Entellan” is a toluene-based mounting medium, while "Entellan new" is xylene-based.[3][8]
They have different viscosity ranges, which may require slight adjustments to your technique.
Always ensure your clearing agent is compatible with the solvent in your mounting medium.[4]

Q4: How long does Entellan take to dry?

The initial setting time for Entellan is approximately 20 minutes, allowing for safe handling of
the slides.[9] However, for complete hardening and long-term storage or archiving, it is
recommended to allow the slides to dry for 48-72 hours in a flat, well-ventilated area.[10]

Q5: Can | prevent retraction by sealing the edges of the coverslip?

While sealing the edges with a sealant like nail polish is a common practice for aqueous
mounting media, it is generally not necessary for non-aqueous, setting media like Entellan.
Proper application with a sufficient amount of medium should prevent retraction.

Quantitative Data

The physical properties of Entellan, particularly its viscosity and refractive index, are critical for
optimal performance.

Property Entellan™ Entellan™ new
Solvent Toluene Xylene

Viscosity (at 20°C) 60 - 100 mPa-s[8] 250 - 600 mPa-s[3]
Refractive Index (at 20°C) 1.492 - 1.500[8] 1.490 - 1.500[3]

Experimental Protocols

Protocol for Manual Coverslipping to Prevent Entellan Retraction
e Preparation:

o Ensure the stained slide has been properly dehydrated through a series of graded
alcohols (e.g., 70%, 95%, 100%).
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o Clear the slide in at least two changes of xylene to ensure all alcohol is removed. The
tissue should be transparent.[4]

o Work in a well-ventilated fume hood.

o Have clean, appropriately sized coverslips ready.

Application of Entellan:
o Remove a slide from the xylene bath and place it on a flat surface.

o Dispense a line of Entellan down the center of the slide or along one edge of the
coverslip. The amount should be sufficient to cover the entire area under the coverslip.

Applying the Coverslip:
o Hold the coverslip at a 45-degree angle.
o Touch the bottom edge of the coverslip to the slide, adjacent to the Entellan.

o Slowly and steadily lower the coverslip onto the slide, allowing the Entellan to spread
evenly and displace the air.[5]

Removing Air Bubbles:

o If small air bubbles are present, gently apply pressure to the top of the coverslip with the
tips of your forceps to guide them toward the edge.[7]

Drying:
o Lay the slides flat in a slide tray.

o Allow the slides to dry in a well-ventilated area for at least 20 minutes before microscopic
examination.[11]

o For long-term storage, allow the slides to dry for 48-72 hours to ensure the medium is fully
hardened.[10]
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Visualizations
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Step 2: Check Entellan Viscosity
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Step 3: Verify Slide Dehydration
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Step 4: Review Coverslipping Technique

Technique Correct?

End: Retraction Resolved
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Caption: Troubleshooting workflow for preventing Entellan retraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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